4,5-Difluoro-2-nitromandelic acid

• Molecular Formula: C8H5F2NO5
• Molecular Weight: 233.13 g/mol
• IUPAC Name: 2-(4,5-difluoro-2-nitrophenyl)-2-hydroxyacetic acid
• InChI: InChI=1S/C8H5F2NO5/c9-4-1-3(7(12)8(13)14)6(11(15)16)2-5(4)10/h1-2,7,12H,(H,13,14)
• InChI Key: DPVWZIUJVTUTMY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)F)[N+](=O)[O-])C(C(=O)O)O

Description

4,5-Difluoro-2-nitromandelic acid is an organic compound characterized by the presence of two fluorine atoms and a nitro group attached to a mandelic acid core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,5-Difluoro-2-nitromandelic acid typically involves the nitration of 4,5-difluorobenzoic acid or 3,4-difluorobenzoic acid. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions to ensure the selective introduction of the nitro group at the desired position .

Industrial Production Methods

Industrial production of this compound may involve continuous-flow reactors to optimize the nitration process. This method enhances the efficiency and safety of the reaction by providing better control over reaction parameters such as temperature and residence time .

Chemical Reactions Analysis

Types of Reactions

4,5-Difluoro-2-nitromandelic acid can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The fluorine atoms can be displaced by nucleophiles in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Reduction: Hydrogen gas and palladium on carbon (Pd/C) as a catalyst.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like potassium hydroxide (KOH) or triethylamine (Et3N).

Major Products Formed

Reduction: 4,5-Difluoro-2-aminomandelic acid.

Substitution: Various substituted mandelic acids depending on the nucleophile used.

Scientific Research Applications

4,5-Difluoro-2-nitromandelic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor for the development of pharmaceutical compounds with potential therapeutic effects.

Industry: Utilized in the production of specialty chemicals and intermediates for various industrial applications.

Mechanism of Action

The mechanism of action of 4,5-Difluoro-2-nitromandelic acid involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The fluorine atoms enhance the compound’s stability and influence its interaction with biological targets by altering the electronic properties of the molecule .

Comparison with Similar Compounds

Similar Compounds

4,5-Difluoro-2-nitrobenzoic acid: Similar structure but lacks the mandelic acid core.

4,5-Difluoro-2-aminomandelic acid: A reduction product of 4,5-Difluoro-2-nitromandelic acid.

3,4-Difluoromandelic acid: Similar but with different fluorine atom positions.

Uniqueness

This compound is unique due to the presence of both fluorine atoms and a nitro group on the mandelic acid core, which imparts distinct chemical and biological properties. This combination of functional groups makes it a valuable compound for various synthetic and research applications .